Cas no 111048-65-8 (2,3-Dihydro-1H-indole-7-sulfonamide)

2,3-Dihydro-1H-indole-7-sulfonamide structure
111048-65-8 structure
Product Name:2,3-Dihydro-1H-indole-7-sulfonamide
CAS No:111048-65-8
MF:C8H10N2O2S
MW:198.242200374603
CID:129079
PubChem ID:14346754
Update Time:2025-04-18

2,3-Dihydro-1H-indole-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-7-sulfonamide,2,3-dihydro-
    • 1H-Indole-7-sulfonamide,2,3-dihydro-(9CI)
    • 1,2-dihydro-3H-indol-3-one
    • 1-acetyl-3-indoxyl
    • 3-Indolinone
    • 3-Oxindole
    • indolin-3-one
    • indoline-1-sulfonamide
    • indoline-7-sulfonamide
    • Pseudoindoxyl
    • Z1216831226
    • SCHEMBL566044
    • DTXSID601292539
    • HLLIZWSHMLSVLJ-UHFFFAOYSA-N
    • AKOS027395053
    • EN300-253256
    • 2,3-DIHYDRO-1H-INDOLE-7-SULFONAMIDE
    • SB65843
    • 111048-65-8
    • 2,3-Dihydro-1H-indole-7-sulfonamide
    • Inchi: 1S/C8H10N2O2S/c9-13(11,12)7-3-1-2-6-4-5-10-8(6)7/h1-3,10H,4-5H2,(H2,9,11,12)
    • InChI Key: HLLIZWSHMLSVLJ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C1NCC2)(N)(=O)=O

Computed Properties

  • Exact Mass: 198.04600
  • Monoisotopic Mass: 198.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 80.57000
  • LogP: 2.22110

2,3-Dihydro-1H-indole-7-sulfonamide Pricemore >>

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2,3-Dihydro-1H-indole-7-sulfonamide Production Method

2,3-Dihydro-1H-indole-7-sulfonamide Related Literature

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